Cas no 2229013-17-4 (2-(4-nitro-1H-pyrazol-3-yl)butanedioic acid)

• Product Name: 2-(4-nitro-1H-pyrazol-3-yl)butanedioic acid
• CAS No: 2229013-17-4
• MF: C₇H₇N₃O₆
• MW: 229.146981477737
• CID: 5766927
• PubChem ID: 165648397
• Update Time: 2025-05-27

2-(4-nitro-1H-pyrazol-3-yl)butanedioic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-nitro-1H-pyrazol-3-yl)butanedioic acid
• 2229013-17-4
• EN300-1791594

• Inchi： 1S/C7H7N3O6/c11-5(12)1-3(7(13)14)6-4(10(15)16)2-8-9-6/h2-3H,1H2,(H,8,9)(H,11,12)(H,13,14)
• InChI Key： UFYITOLTJNVAHJ-UHFFFAOYSA-N
• SMILES： OC(C(CC(=O)O)C1=C(C=NN1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 229.03348495g/mol
• Monoisotopic Mass: 229.03348495g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 149Ų

Additional information on 2-(4-nitro-1H-pyrazol-3-yl)butanedioic acid

Comprehensive Overview of 2-(4-nitro-1H-pyrazol-3-yl)butanedioic acid (CAS No. 2229013-17-4)

2-(4-nitro-1H-pyrazol-3-yl)butanedioic acid (CAS No. 2229013-17-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This nitro-substituted pyrazole derivative is characterized by its unique molecular structure, combining a nitro group with a pyrazole ring and a butanedioic acid side chain. Its structural complexity makes it a valuable intermediate in the synthesis of bioactive molecules, particularly in the development of enzyme inhibitors and receptor modulators.

The compound's CAS No. 2229013-17-4 serves as a critical identifier for researchers and regulatory bodies, ensuring precise documentation in chemical databases. Recent studies highlight its potential applications in drug discovery, where its nitro-pyrazole moiety exhibits promising interactions with biological targets. For instance, derivatives of this compound have been explored for their anti-inflammatory and antimicrobial properties, aligning with the growing demand for novel therapeutic agents in precision medicine.

In agrochemical research, 2-(4-nitro-1H-pyrazol-3-yl)butanedioic acid is investigated for its role in designing next-generation crop protection agents. Its ability to modulate plant metabolic pathways has sparked interest in sustainable agriculture, a topic increasingly prioritized due to climate change concerns. Researchers are also examining its biodegradability and environmental impact, addressing the global push for green chemistry solutions.

The synthesis of CAS No. 2229013-17-4 typically involves multi-step organic reactions, including condensation and nitration processes. Advanced techniques like HPLC purification and NMR spectroscopy are employed to ensure high purity, a requirement for pharmaceutical-grade intermediates. This aligns with industry trends emphasizing quality control and process optimization in chemical manufacturing.

From a commercial perspective, the demand for nitro-pyrazole derivatives like this compound is rising, driven by their versatility in R&D. Suppliers often highlight its custom synthesis availability, catering to niche applications in academia and industry. Discussions in online forums frequently revolve around its synthetic protocols and scalability, reflecting the compound's relevance in modern chemistry workflows.

In summary, 2-(4-nitro-1H-pyrazol-3-yl)butanedioic acid (CAS No. 2229013-17-4) represents a convergence of innovation in medicinal and agricultural chemistry. Its structural features and functional groups offer a robust platform for developing targeted molecules, making it a focal point in interdisciplinary research. As scientific inquiries into sustainable and efficient chemical solutions expand, this compound is poised to remain at the forefront of cutting-edge applications.